Cas no 736948-98-4 (2-ethoxy-5-(morpholine-4-sulfonyl)aniline)

• Product Name: 2-ethoxy-5-(morpholine-4-sulfonyl)aniline
• CAS No: 736948-98-4
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 3106530
• PubChem ID: 5013290
• Update Time: 2025-11-01

2-ethoxy-5-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(morpholin-4-ylsulfonyl)aniline
• 2-ethoxy-5-(morpholine-4-sulfonyl)aniline
• 736948-98-4
• 2-ethoxy-5-morpholin-4-ylsulfonylaniline
• SR-01000049686
• 996-586-9
• LEB94898
• SR-01000049686-1
• AKOS008967040
• Z56963403
• G31755
• EN300-07960

• Inchi： 1S/C12H18N2O4S/c1-2-18-12-4-3-10(9-11(12)13)19(15,16)14-5-7-17-8-6-14/h3-4,9H,2,5-8,13H2,1H3
• InChI Key： KXULWZPHEQZNOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OCC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 286.09872823Da
• Monoisotopic Mass: 286.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.2Ų

Additional information on 2-ethoxy-5-(morpholine-4-sulfonyl)aniline

2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline: A Comprehensive Overview

2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline (CAS No: 736948-98-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with an ethoxy group and a morpholine sulfonyl group. The aniline core provides a platform for further functionalization, while the ethoxy and morpholine sulfonyl groups contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antidepressants and anti-inflammatory agents. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for medicinal chemistry applications. Moreover, its sulfonyl group has been shown to enhance the bioavailability of drugs by improving their solubility and permeability.

In the context of agrochemicals, 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline has been investigated for its potential as a herbicide or fungicide. Its structure allows for selective interaction with plant enzymes, making it a promising candidate for developing environmentally friendly agricultural solutions. Additionally, the compound's stability under various environmental conditions ensures its effectiveness over extended periods.

The synthesis of 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline involves a multi-step process that typically begins with the preparation of the aniline derivative. The introduction of the ethoxy group is followed by the coupling reaction with morpholine sulfonyl chloride to form the final product. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving scalability.

From a materials science perspective, 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline has been utilized as a building block for constructing advanced materials such as polymers and nanoparticles. Its ability to form covalent bonds with other monomers enables the creation of materials with tailored properties, including enhanced mechanical strength and thermal stability. These materials have potential applications in electronics, biomedical devices, and energy storage systems.

Furthermore, computational studies have provided valuable insights into the electronic properties of 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic transitions, making it suitable for use in optoelectronic devices. Its absorption and emission spectra suggest potential applications in light-emitting diodes (LEDs) and photovoltaic cells.

In terms of safety and handling, 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline is generally considered non-hazardous under normal conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal safety standards are maintained.

In conclusion, 2-Ethoxy-5-(Morpholine-4-Sulfonyl)Aniline (CAS No: 736948-98-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly in the coming years.